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Compound of Interest

Compound Name:
3-Bromo-2-(bromomethyl)-5-

methylpyridine

Cat. No.: B12953743

Get Quote

Executive Summary: The "Crowded Ring" Challenge
In modern drug discovery—particularly within kinase inhibitor development—the 2,3,5-

substituted pyridine scaffold is ubiquitous. However, assigning the C-13 NMR signals for this

motif is deceptively complex due to the competing electronic effects of the ring nitrogen

(electron-withdrawing) and multiple substituents (often opposing donors/acceptors).

This guide compares the theoretical additivity models against experimental acquisition

strategies, providing a validated workflow for distinguishing the critical C3, C4, and C5 signals

in trisubstituted systems.

Theoretical Framework: Substituent Effects on
Pyridine
To accurately assign a 2,3,5-substituted system, one must first understand the baseline shifts

and how substituents perturb the magnetic environment relative to the nitrogen "anchor."

Baseline: Unsubstituted Pyridine
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C2/C6 (

): ~150.2 ppm (Deshielded by electronegative N)

C3/C5 (

): ~124.2 ppm (Shielded, electron-rich positions)

C4 (

): ~136.2 ppm

The Substituent Competition
When substituents are added, they exert Inductive (I) and Mesomeric (M) effects that can

reinforce or cancel the ring currents.

Substituent
Type

Example
Effect on Ipso
Carbon

Effect on
Ortho/Para

Diagnostic
Trend

Strong Donor

(+M)
,

Deshields Ipso

(+10 to +15 ppm)

Strongly Shields

(-10 to -15 ppm)

C2-Amino

pushes C3/C5

upfield (< 115

ppm).

Strong Acceptor

(-M/-I)
,

Deshields Ipso

(+15 to +20 ppm)

Deshields (+5 to

+10 ppm)

C3-Nitro pushes

signals

downfield.

Heavy Atom ,
Shields Ipso (-5

to -20 ppm)
Variable

C5-Bromo often

appears

"surprisingly"

upfield (~110

ppm) due to the

Heavy Atom

Effect.

Comparative Data Analysis: Evolution of the Shift
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The following table demonstrates the "evolution" of chemical shifts as we build a complex drug

intermediate: 2-Amino-5-bromo-3-nitropyridine. This comparison highlights why simple

additivity rules often fail without experimental validation.

Table 1: Chemical Shift Evolution (Experimental vs.
Predicted)

Carbon
Position

1. Pyridine

(Base)

2. 2-

Aminopyridine

(Mono-sub)

3. 2-Amino-5-

bromopyridine

(Di-sub)

4. 2-Amino-5-

bromo-3-

nitropyridine

(Target)

C2 (N-C-N) 150.2

160.0

(Deshielded by

)

158.5

150 - 155

(Shielded by

steric/nitro twist)

C3 (Ortho to

NH2)
124.2

109.0 (Shielded

by

-effect)

110.5

130 - 135

(Deshielded by

ipso)

C4 (Meta) 136.2 138.0 140.2
135 - 140

(Balancing act)

C5 (Meta) 124.2 113.0
106 - 109

(Shielded by Br)

105 - 110

(Remains

shielded)

C6 (Ortho to N) 150.2 148.0 149.5
150 - 155

(Deshielded)
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Critical Insight: Note the C5-Br position. Despite adding an electron-withdrawing halogen, the

signal often moves upfield (lower ppm) or stays static compared to the unsubstituted ring. This

is the Heavy Atom Effect and is a primary source of assignment error for automated software.

Validated Experimental Protocol
To resolve the ambiguity between C3, C4, and C6 in 2,3,5-substituted systems, a standard 1D

Carbon experiment is insufficient. The following protocol ensures 100% confidence.

Step-by-Step Assignment Workflow
Solvent Selection: Use DMSO-

over

for aminopyridines.

Reasoning: DMSO minimizes exchange broadening of the

protons, allowing them to be used as "anchors" in 2D experiments.

1D

& DEPT-135:

Objective: Identify Quaternary Carbons (C2, C3, C5).

Result: C4 and C6 will appear as CH (positive phases). C2, C3, and C5 will disappear

(quaternary).

HSQC (Multiplicity-Edited):

Objective: Link C4 and C6 to their attached protons.
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Differentiation: H6 is usually a doublet (coupling to H4) or singlet (if H4 is substituted) and

is typically the most deshielded proton (> 8.0 ppm).

HMBC (The Solver):

Objective: Connect the "Silent" Quaternary Carbons.

Key Correlation: The

protons (if visible in DMSO) will show a strong 3-bond correlation (

) to C3. They will show a weak or negligible correlation to C5.

Key Correlation:H6 will show a strong

to C2 and C4, but not to C3 (usually).

Visual Logic: Assignment Decision Tree
The following diagram illustrates the logical pathway to distinguish the C5-Bromo signal from

the C3-Nitro signal in a trisubstituted pyridine.
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Unknown Signal in
Quaternary Region (100-160 ppm)

Run DEPT-135

Signal Present (Positive)?

It is C4 or C6

Yes

It is C2, C3, or C5

No (Quaternary)

Check HSQC Protons

Proton > 8.0 ppm?
(Alpha to Nitrogen)

Assign C6

Yes

Assign C4

No

Check Chemical Shift

> 145 ppm?

Assign C2
(Attached to N & NH2)

Yes

< 145 ppm
(C3 vs C5)

No

Run HMBC (Focus on NH2)

Strong 3-bond
Correlation to NH2?

Assign C3
(Ortho to NH2)

Yes

Assign C5
(Meta to NH2, attached to Br)

No

Click to download full resolution via product page
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Figure 1: Logic flow for distinguishing C3/C5/C6 in 2-amino-substituted pyridines using 2D

NMR.

Comparison of Prediction Tools vs. Reality
When working with 2,3,5-substituted pyridines, researchers often rely on C-13 prediction

software (e.g., ChemDraw, MestReNova).

Feature
Algorithmic

Prediction
Experimental Reality Verdict

Heavy Atom Effect

Often underestimates

shielding of Br/I

(predicts ~120 ppm).

Actual: ~105-110

ppm.

Fail: Manual

adjustment required

for Halogens.

Solvent Effects
Usually defaults to

models.

Actual: DMSO causes

significant shifts in

C2/C3 due to H-

bonding with

.

Caution: Use solvent-

specific libraries.

Ortho-Substituents
Assumes linear

additivity.

Actual: Steric

crowding (2,3-

disubstitution) twists

nitro groups, altering

conjugation.

Fail: 2,3-pattern often

deviates by 5-8 ppm.

Recommendation
For 2,3,5-substituted pyridines, do not trust software predictions for the C5-Bromo position. The

heavy atom effect is frequently miscalculated. Always validate the C5 position by its

distinctively low chemical shift (typically the most upfield quaternary carbon in the aromatic

region).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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